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For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-NNC 55-0396 is a potent and selective T-type calcium channel blocker.[1][2][3] It is a
structural analog of mibefradil but is more stable and does not produce metabolites that inhibit
L-type calcium channels, rendering it more selective for T-type channels.[4][5][6] This
compound is widely used in neurological disease research and has been investigated for its
anti-angiogenic and anti-cancer properties through the suppression of hypoxia-inducible factor-
la (HIF-1a) signal transduction.[7][8] These application notes provide detailed protocols for the
preparation of stock solutions of (Rac)-NNC 55-0396 and summarize its solubility in common
laboratory solvents.

Data Presentation
Solubility of (Rac)-NNC 55-0396 Dihydrochloride

The solubility of (Rac)-NNC 55-0396 dihydrochloride in various solvents is summarized in the
table below. This information is crucial for the preparation of stock solutions and for designing
in vitro and in vivo experiments.
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Maximum Maximum
Solvent Concentration Concentration Reference
(mg/mL) (mM)
Water 14.11 25 [9]
DMSO > 50 > 88.56 [10][11]
DMF 30 - [12]
Ethanol 30 - [12]
Ethanol:PBS (pH 7.2)
0.25 - [12]

(1:3)

Note: The molecular weight of (Rac)-NNC 55-0396 dihydrochloride is 564.57 g/mol .[9] Batch-
specific molecular weights may vary due to hydration.[9] For hygroscopic solvents like DMSO,
it is recommended to use a newly opened container to ensure maximum solubility.[11]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (Rac)-NNC 55-0396
dihydrochloride in DMSO.

Materials:

(Rac)-NNC 55-0396 dihydrochloride powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
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Procedure:

Weighing the Compound: Carefully weigh out 1 mg of (Rac)-NNC 55-0396 dihydrochloride
powder using an analytical balance and place it into a sterile microcentrifuge tube.

e Adding the Solvent: Using a calibrated micropipette, add 177.13 pL of DMSO to the
microcentrifuge tube containing the compound.[11]

e Dissolving the Compound: Close the tube tightly and vortex thoroughly until the powder is
completely dissolved, resulting in a clear solution. Gentle warming in a water bath (37°C)
may be used to aid dissolution if necessary.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][11] Ensure the tubes are sealed tightly to prevent
moisture absorption.[1][11]

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Weigh 1 mg of
(Rac)-NNC 55-0396

Step 2: Dissolve

Add 177.13 uL DMSO

!

Vortex until dissolved

Step 3: Aliquot

Aliquot into
single-use tubes

Step 4: Store

Store at -20°C or -80°C

10 mM Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM stock solution of (Rac)-NNC 55-0396.
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Caption: Signaling pathway of (Rac)-NNC 55-0396 in the inhibition of angiogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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